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Ferrotungsten, a master alloy of iron and tungsten, is a critical additive in steelmaking,

renowned for its ability to significantly enhance the mechanical properties of various steel

grades. Its primary function is to introduce tungsten into the steel melt, which in turn improves

hardness, strength, and resistance to wear and high temperatures. This guide provides a

comparative overview of the mechanical properties of different ferrotungsten grades, supported

by available data and standardized experimental protocols. This information is particularly

valuable for researchers, scientists, and professionals in drug development who may utilize

specialized alloys in their instrumentation and equipment.

Understanding Ferrotungsten Grades
Ferrotungsten is typically categorized into different grades based on its tungsten content, as

defined by international standards such as ASTM A144. The most common grades include

FeW80 (with 75-85% tungsten) and FeW70 (with 70-75% tungsten). The FeW80 grade is

further subdivided into categories like FeW80-A, FeW80-B, and FeW80-C, which have

progressively higher limits on impurities such as carbon. While the chemical composition of

these grades is well-documented, specific quantitative data on their intrinsic mechanical

properties are not always publicly available from manufacturers. Nevertheless, the general

influence of composition on these properties can be inferred from metallurgical principles.

Data on Mechanical Properties
The following table summarizes the key mechanical properties of interest for different

ferrotungsten grades. It is important to note that specific values for tensile strength, yield
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strength, elongation, and impact toughness of ferrotungsten itself are not commonly published,

as it is primarily used as an alloying additive and is known for its brittle nature. The primary

focus is usually on the properties it imparts to the final steel product. Hardness, however, is a

more frequently characterized property.

Mechanical
Property

FeW80-A FeW80-B FeW80-C FeW70

Tungsten

Content (%)
75.0 - 85.0 75.0 - 85.0 75.0 - 85.0 ≥ 70.0

Carbon Content

(max %)
0.10 0.30 0.40 0.80

Hardness
Data not publicly

available

Data not publicly

available

Data not publicly

available

Data not publicly

available

Tensile Strength

(MPa)

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Yield Strength

(MPa)

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Elongation (%)

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Impact

Toughness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Not typically

measured due to

brittleness

Note: The mechanical properties of ferrotungsten itself are seldom reported as it is an

intermediate product. The addition of ferrotungsten to steel significantly enhances the final

product's mechanical properties, such as hardness and tensile strength.[1][2][3]

Experimental Protocols for Mechanical Testing
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The mechanical properties of metallic materials, including ferroalloys, are determined using

standardized experimental protocols. Due to the brittle nature of ferrotungsten, special care

must be taken during sample preparation to obtain reliable data.

Hardness Testing
Standard: ASTM E18 (Rockwell Hardness) or ISO 6508.

Methodology: The Rockwell hardness test measures the depth of penetration of an indenter

under a specific load.

Sample Preparation: A flat and smooth surface is prepared on the ferrotungsten sample by

grinding and polishing to ensure accurate indentation.

Procedure: A preliminary minor load is applied, followed by a major load for a specified

duration. The major load is then removed, and the difference in indentation depth is

measured to determine the Rockwell hardness number. Given the high hardness, a

diamond indenter is typically used.

Tensile Testing
Standard: ASTM E8/E8M for metallic materials.

Methodology: This test measures the resistance of a material to a static or slowly applied

tensile force.

Sample Preparation: Due to ferrotungsten's brittleness, machining standard "dog-bone"

shaped specimens is challenging. Alternative specimen geometries or compression testing

might be more feasible. Grinding is preferred over cutting to minimize surface defects that

could initiate premature fracture.

Procedure: The specimen is placed in the grips of a universal testing machine and

subjected to a controlled tensile load until it fractures. The applied load and the elongation

of the specimen are continuously monitored to generate a stress-strain curve, from which

tensile strength, yield strength, and elongation can be determined.

Impact Testing
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Standard: ISO 148-1 (Charpy pendulum impact test).

Methodology: This test determines the amount of energy absorbed by a material during

fracture and is a measure of its toughness.

Sample Preparation: A standardized notched bar of the material is prepared. Creating a

notch in brittle ferrotungsten without introducing additional cracks is a critical step.

Procedure: A pendulum with a known weight is released from a specific height to strike the

notched specimen. The energy absorbed by the specimen during fracture is calculated

from the height to which the pendulum swings after breaking the specimen.

Microstructure and its Influence on Mechanical
Properties
The mechanical properties of ferrotungsten are intrinsically linked to its microstructure.

Ferrotungsten alloys are characterized by the presence of a primary iron-tungsten solid solution

(α-Fe,W) and various intermetallic compounds.

A study comparing an experimental Fe-W alloy with a standard FeW70 grade identified the

presence of an iron-based α-solid solution and intermetallic compounds such as Fe₂W (λ-

phase) and Fe₇W₆ (µ-phase). The distribution and morphology of these phases significantly

impact the alloy's properties. For instance, a higher proportion of hard intermetallic phases will

contribute to higher overall hardness but also to increased brittleness.

The following diagram illustrates the relationship between the chemical composition of

ferrotungsten, its resulting microstructure, and its mechanical properties.
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Chemical Composition

Microstructure

Mechanical Properties

Tungsten Content
(e.g., FeW80 vs FeW70)

Phase Composition
(α-Fe,W, Fe₂W, Fe₇W₆)Influences phase formation

Grain Size & Morphology

Carbon & Impurity Content
(e.g., Grade A, B, C)

Forms carbides, affects matrix

HardnessIntermetallics increase hardness

Brittleness/
Toughness

Intermetallics increase brittleness

Strength
(Tensile/Compressive)Finer grains increase strength

Coarse grains can increase brittleness

Click to download full resolution via product page

Composition-Microstructure-Property Relationship in Ferrotungsten.

Experimental Workflow for Material Characterization
The comprehensive characterization of ferrotungsten involves a systematic workflow, from

sample acquisition to data analysis, as depicted in the following diagram.
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Workflow for Ferrotungsten Mechanical and Microstructural Characterization.

In summary, while specific quantitative mechanical data for various ferrotungsten grades are

not readily available in the public domain, an understanding of the relationship between their

chemical composition, microstructure, and resulting properties can be established through

standardized testing protocols. The primary value of ferrotungsten lies in the significant

enhancement of mechanical properties it imparts to the final steel alloys. For researchers and

scientists, the selection of a particular ferrotungsten grade will depend on the desired final

properties of the steel and the acceptable levels of impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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